Cas no 896363-15-8 (3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-phenylurea)

• Product Name: 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-phenylurea
• CAS No: 896363-15-8
• MF: C₂₆H₂₇FN₄O₃
• MW: 462.515989542007
• CID: 5906340
• PubChem ID: 18574705
• Update Time: 2025-08-03

3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-3-phenylurea
• 896363-15-8
• 1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-3-phenylurea
• 3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-phenylurea
• AKOS024661510
• F2573-0426
• 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-phenylurea

• Inchi： 1S/C26H27FN4O3/c27-21-8-4-5-9-22(21)30-12-14-31(15-13-30)23(19-10-11-24-25(16-19)34-18-33-24)17-28-26(32)29-20-6-2-1-3-7-20/h1-11,16,23H,12-15,17-18H2,(H2,28,29,32)
• InChI Key： REDIHNBXTSWQEQ-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=C2OCOC2=C1)N1CCN(C2=CC=CC=C2F)CC1)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 462.20671890g/mol
• Monoisotopic Mass: 462.20671890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-phenylurea

3-(2-(2H-1,3-benzodioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-1-phenylurea

The compound with CAS No. 896363-15-8, named 3-(2-(2H-1,3-benzodioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-1-phenylurea, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule is composed of several key functional groups, including a benzodioxole moiety, a piperazine ring, and a urea group, which collectively contribute to its diverse chemical properties.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The piperazine ring, a six-membered nitrogen-containing heterocycle, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it a valuable component in the design of bioactive molecules. The urea group further enhances the compound's ability to participate in non-covalent interactions, making it a strong candidate for modulating protein-protein interactions (PPIs), which are critical in various disease pathways.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzodioxole ring through oxidative coupling reactions and the construction of the piperazine ring via nucleophilic substitution or cyclization reactions. The final assembly of the molecule is achieved through careful optimization of reaction conditions to ensure high yield and purity. Researchers have reported that the use of microwave-assisted synthesis has significantly improved the efficiency of this process.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. For instance, it has demonstrated potent inhibitory effects on several kinases, including Aurora kinases and CDKs (cyclin-dependent kinases), which are implicated in cancer progression. Additionally, its ability to modulate PPIs makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent findings suggest that the compound may also exhibit anti-inflammatory properties by inhibiting COX enzymes (cyclooxygenase), which are key players in inflammatory responses.

The structural versatility of this compound allows for further modifications to enhance its bioavailability and efficacy. For example, researchers have explored the incorporation of additional functional groups or stereochemical modifications to improve its solubility and reduce potential off-target effects. These efforts have been supported by computational modeling studies, which have provided valuable insights into the compound's binding modes and pharmacokinetic profiles.

In conclusion, 3-(2-(2H-1,3-benzodioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-y)ethyl)-1 phenylurea represents a cutting-edge advancement in medicinal chemistry. Its unique combination of structural features and promising biological activities positions it as a strong candidate for future therapeutic applications. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of innovative treatments for various diseases.